Cas no 2172062-02-9 (2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid)

• Product Name: 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid
• CAS No: 2172062-02-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6428204
• PubChem ID: 165764533
• Update Time: 2025-09-27

2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid
• 2172062-02-9
• 2-(4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}phenyl)acetic acid
• EN300-1522199

• Inchi： 1S/C28H26N2O5/c31-25(29-19-11-9-18(10-12-19)15-26(32)33)16-28(13-14-28)30-27(34)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,24H,13-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YXKMZVFIIHGIJX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=CC(CC(=O)O)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid

Introduction to 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid and Its Significance in Modern Chemical Biology

2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid, identified by the CAS number 2172062-02-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's unique architecture, featuring a fluorenylmethoxycarbonyl moiety and a cyclopropylacetamide segment, positions it as a promising candidate for further exploration in medicinal chemistry.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-established protecting group in peptide synthesis, known for its stability and ease of removal under mild conditions. Its incorporation into the molecular framework of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid suggests potential utility in the synthesis of peptidomimetics or modified peptides. This feature aligns with the growing trend in drug design towards the development of peptidomimetics, which mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties.

The presence of a cyclopropylacetamide moiety adds another layer of complexity to the compound's structure. Cyclopropane rings are known to enhance metabolic stability and binding affinity in drug molecules. In particular, the cyclopropylamine derivative within this context could serve as a scaffold for modulating protein-protein interactions or enzyme activity. Such modifications are increasingly recognized as key strategies in modern drug design, particularly in the pursuit of targeted therapies.

Recent advancements in chemical biology have highlighted the importance of rational drug design, where computational modeling and structural biology play pivotal roles. The molecular structure of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid provides an excellent starting point for such investigations. Its rigid framework, combined with polar functional groups, makes it a suitable candidate for crystallographic studies aimed at elucidating its interactions with biological targets. Such structural insights are crucial for optimizing lead compounds into viable drug candidates.

The compound's potential applications extend to the field of immunology. The fluorenylmethoxycarbonyl group can be leveraged for fluorescent labeling, enabling researchers to track the compound's behavior within biological systems. This capability is particularly valuable in studying immune responses or cellular pathways where precise spatial and temporal information is essential. Additionally, the cyclopropylacetamide moiety may interact with immune-related enzymes or receptors, offering avenues for developing novel immunomodulatory agents.

In light of these attributes, 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid (CAS no. 2172062-02-9) stands out as a versatile molecule with broad implications in chemical biology and pharmaceutical research. Its unique structural features position it as a valuable tool for exploring new therapeutic strategies, particularly in areas where peptidomimetics and targeted protein interactions are central to treatment modalities.

The compound's synthesis presents an intriguing challenge due to its complex architecture. However, recent methodologies in organic synthesis have made significant strides in facilitating such constructions. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient assembly of intricate molecular frameworks. These advancements provide a robust foundation for further elaboration of 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid, allowing researchers to explore its full synthetic potential.

The pharmacological profile of this compound remains an area ripe for exploration. Initial studies suggest that it may exhibit properties conducive to drug development, such as favorable solubility profiles and metabolic stability. However, comprehensive pharmacokinetic and toxicological evaluations are necessary to fully assess its potential as a therapeutic agent. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising lead into a viable drug candidate.

As research continues to uncover new biological targets and mechanisms, compounds like 2-(4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}phenyl)acetic acid (CAS no. 2172062-02-9) will continue to play a pivotal role in advancing our understanding of disease processes and developing innovative treatments. Their multifaceted structures offer rich opportunities for modulating biological pathways, making them indispensable tools in modern chemical biology.